Cas no 51122-91-9 (Dimethyl 2-isopropylmalonate)

• Product Name: Dimethyl 2-isopropylmalonate
• CAS No: 51122-91-9
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• MDL: MFCD00236605
• CID: 363205
• PubChem ID: 583329
• Update Time: 2025-10-28

Dimethyl 2-isopropylmalonate Chemical and Physical Properties

Names and Identifiers

• Dimethyl Isopropylmalonate
• Dimethyl 2-isopropylmalonate
• dimethyl 2-propan-2-ylpropanedioate
• methyl 2-carbomethoxy-3-methylbutyrate
• Propanedioic acid, (1-methylethyl)-, dimethyl ester
• isopropyl-malonic acid dimethyl ester
• Isopropylmalonsaeure-dimethylester
• 2-Isopropylmalonic acid dimethyl ester
• DimethylIsopropylmalonate
• KSC265I0T
• Dimethyl 2-isopropylmalonate #
• Jsp005566
• HVNFMZHHKRLLNH-UHFFFAOYSA-N
• Dimethyl .alpha.-isopropyl malonate
• TRA0082537
• RP23628
• FT-0655893
• MFCD00236605
• 1,3-dimethyl 2-(propan-2-yl)propanedioate
• SCHEMBL188811
• CS-0187376
• AS-17531
• SY023596
• AMY9411
• A871369
• InChI=1/C8H14O4/c1-5(2)6(7(9)11-3)8(10)12-4/h5-6H,1-4H
• AKOS006273649
• DTXSID40342613
• 51122-91-9
• EN300-306784
• Propanedioic acid, methylethyl- dimethyl ester
• DTXCID60293693
• Dimethyl alpha-isopropyl malonate
• DB-370743
• Propanedioic acid, methylethyl-dimethyl ester

• MDL： MFCD00236605
• Inchi： 1S/C8H14O4/c1-5(2)6(7(9)11-3)8(10)12-4/h5-6H,1-4H3
• InChI Key： HVNFMZHHKRLLNH-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)OC)C(C)C)=O

Computed Properties

• Exact Mass: 174.08900
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 1.5

Experimental Properties

• Density: 1.04
• Boiling Point: 190.9 ℃ at 760 mmHg
• PSA: 52.60000
• LogP: 0.60460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Dimethyl 2-isopropylmalonate

Dimethyl 2-isopropylmalonate: A Comprehensive Overview

Dimethyl 2-isopropylmalonate, also known by its CAS number 51122-91-9, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of malonates, which are derivatives of malonic acid. The dimethyl group in its structure contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis. The isopropyl substituent adds complexity to its molecular structure, enhancing its potential for use in specialized chemical reactions.

The synthesis of Dimethyl 2-isopropylmalonate involves a series of well-established organic reactions. Typically, it is derived from the corresponding acid through esterification processes. The choice of catalysts and reaction conditions plays a crucial role in determining the yield and purity of the final product. Recent advancements in catalytic systems have enabled more efficient syntheses, reducing production costs and environmental impact. Researchers have also explored green chemistry approaches, such as using biodegradable solvents or enzymatic catalysts, to synthesize this compound in a more sustainable manner.

One of the most notable applications of Dimethyl 2-isopropylmalonate is in the field of polymer chemistry. It serves as a monomer for the production of certain types of polymers, contributing to their thermal stability and mechanical properties. In recent studies, scientists have investigated its use in creating biodegradable polymers, which are increasingly sought after due to growing environmental concerns. These polymers find applications in packaging materials, agricultural films, and biomedical devices.

In addition to polymer synthesis, Dimethyl 2-isopropylmalonate is widely used as an intermediate in pharmaceutical manufacturing. Its ability to undergo various nucleophilic additions makes it an ideal precursor for synthesizing complex drug molecules. For instance, it has been employed in the synthesis of beta-lactam antibiotics and other therapeutic agents. Recent research has focused on optimizing these synthetic pathways to improve drug delivery systems and enhance bioavailability.

The isopropyl group in the molecule also imparts unique electronic properties, making it suitable for use in electronic materials. For example, it has been explored as a component in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Studies have shown that incorporating this compound into device architectures can improve their efficiency and stability under operational conditions.

From an environmental perspective, understanding the degradation pathways of Dimethyl 2-isopropylmalonate is crucial for assessing its ecological impact. Recent research has focused on microbial degradation mechanisms and photodegradation processes. These studies aim to develop strategies for minimizing the compound's persistence in the environment and reducing potential risks to ecosystems.

In conclusion, Dimethyl 2-isopropylmalonate (CAS No: 51122-91-9) is a multifaceted compound with applications spanning polymer chemistry, pharmaceuticals, electronics, and environmental science. Its structural features make it a valuable tool for researchers and industry professionals alike. As new research continues to uncover its potential uses and optimize its synthesis methods, this compound is poised to play an even more significant role in advancing modern technology and sustainable practices.